Cas no 2228434-66-8 (1-3-(difluoromethoxy)-4-methylphenylcyclopentane-1-carboxylic acid)

• Product Name: 1-3-(difluoromethoxy)-4-methylphenylcyclopentane-1-carboxylic acid
• CAS No: 2228434-66-8
• MF: C₁₄H₁₆F₂O₃
• MW: 270.271851539612
• CID: 6168032
• PubChem ID: 165630294
• Update Time: 2025-10-29

1-3-(difluoromethoxy)-4-methylphenylcyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-(difluoromethoxy)-4-methylphenylcyclopentane-1-carboxylic acid
• 1-[3-(difluoromethoxy)-4-methylphenyl]cyclopentane-1-carboxylic acid
• EN300-1968921
• 2228434-66-8

• Inchi： 1S/C14H16F2O3/c1-9-4-5-10(8-11(9)19-13(15)16)14(12(17)18)6-2-3-7-14/h4-5,8,13H,2-3,6-7H2,1H3,(H,17,18)
• InChI Key： GBGPYTZFZABFPV-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C)C=CC(=C1)C1(C(=O)O)CCCC1)F

Computed Properties

• Exact Mass: 270.10675069g/mol
• Monoisotopic Mass: 270.10675069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-3-(difluoromethoxy)-4-methylphenylcyclopentane-1-carboxylic acid

Comprehensive Overview of 1-3-(difluoromethoxy)-4-methylphenylcyclopentane-1-carboxylic acid (CAS No. 2228434-66-8)

1-3-(difluoromethoxy)-4-methylphenylcyclopentane-1-carboxylic acid (CAS No. 2228434-66-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its cyclopentane-carboxylic acid backbone and difluoromethoxy functional group, offers versatile applications in drug discovery and material science. Its molecular formula and precise configuration make it a subject of interest for researchers exploring bioactive molecules and fluorinated compounds.

The inclusion of a difluoromethoxy group in its structure enhances the compound's metabolic stability and lipophilicity, which are critical factors in the development of small-molecule therapeutics. Recent studies highlight its potential as a building block for enzyme inhibitors and receptor modulators, aligning with the growing demand for targeted therapies. Additionally, its 4-methylphenyl moiety contributes to its binding affinity, making it a candidate for structure-activity relationship (SAR) studies.

In the context of green chemistry and sustainable synthesis, 1-3-(difluoromethoxy)-4-methylphenylcyclopentane-1-carboxylic acid exemplifies advancements in fluorine chemistry. Fluorinated compounds are increasingly sought after due to their ability to improve drug efficacy and reduce side effects. This compound's synthesis often involves catalytic fluorination techniques, a hotspot in modern organic chemistry, addressing the need for eco-friendly and cost-effective production methods.

From an industrial perspective, the compound's CAS No. 2228434-66-8 serves as a key identifier for regulatory compliance and safety assessments. Its applications extend to material science, where fluorinated polymers and coatings benefit from its thermal and chemical resistance. Researchers and manufacturers frequently search for high-purity batches of this compound, emphasizing its role in precision chemistry.

Emerging trends in personalized medicine and bioconjugation have further propelled interest in 1-3-(difluoromethoxy)-4-methylphenylcyclopentane-1-carboxylic acid. Its compatibility with click chemistry reactions makes it valuable for probe design and diagnostic tools. As the scientific community prioritizes multifunctional compounds, this molecule stands out for its adaptability in drug delivery systems and biomarker development.

In summary, 1-3-(difluoromethoxy)-4-methylphenylcyclopentane-1-carboxylic acid (CAS No. 2228434-66-8) represents a convergence of innovation in medicinal chemistry, fluorination technology, and material engineering. Its relevance to cutting-edge research and industrial applications ensures its continued prominence in scientific literature and commercial catalogs.